(2S)-1-Ethylazetidine-2-carboxylic acid

• IUPAC Name: (2S)-1-ethylazetidine-2-carboxylic acid
• InChI: InChI=1S/C6H11NO2/c1-2-7-4-3-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key: WSXZOQFRPRFFSL-YFKPBYRVSA-N
• Canonical SMILES: CCN1CCC1C(=O)O
• Isomeric SMILES: CCN1CC[C@H]1C(=O)O
• Molecular Formula: C6H11NO2
• DSSTOX Substance ID: DTXSID90666078
• Molecular Weight: 129.16 g/mol
• CAS No.: 255882-96-3

Description

“(2S)-1-Ethylazetidine-2-carboxylic acid” is a chemical compound with the CAS Number: 255882-96-3. It has a molecular weight of 129.16. The IUPAC name for this compound is (2S)-1-ethyl-2-azetidinecarboxylic acid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H11NO2/c1-2-7-4-3-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)/t5-/m0/s1. This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Toxicity and Teratogenic Properties

• Azetidine-2-carboxylic acid in Beets : Azetidine-2-carboxylic acid (L-Aze), a toxic and teratogenic non-protein amino acid, is found in garden beets (Beta vulgaris). It can be misincorporated into proteins in place of proline, affecting various proteins and leading to malformations in animal teratogenesis models (Rubenstein et al., 2006).

Effects on Plant Ion Transport

• Impact on Barley Roots : Azetidine 2-carboxylic acid (AZ), as a proline analog, inhibits ion release to the xylem in barley roots and affects ion uptake, indicating its influence on protein synthesis and ion transport in plants (Pitman et al., 1977).

Synthesis and Chemical Properties

• Synthesis of Isomeric Analogs : Synthesis of 2-carboxy-4-methylazetidine, an isomeric analog of dl-proline, demonstrates its role in creating abnormally high molecular weight polypeptides (Soriano et al., 1980).
• Functionalized Aziridine and Azetidine Derivatives : Synthesis of aziridine-2- and azetidine-3-carboxylic acid derivatives offers potential for biological and foldameric applications, providing a range of conformationally constrained amino acid derivatives (Žukauskaitė et al., 2011).

Metabolism and Bioactivity Studies

• Study of Proline Metabolism : Azetidine‐2‐carboxylic acid, used in proline metabolism studies, was synthesized for biological activity checks in Arabidopsis thaliana and Escherichia coli (Verbruggen et al., 1992).
• Biologically Interesting Azetidine Derivatives : The development of N-protected alkyl 3-aminoazetidine-2-carboxylic esters, as a new class of beta-amino esters, indicates their biological relevance (Kiss et al., 2007).

Role in the Food Chain

• Azetidine-2-carboxylic acid in the Food Chain : A study reported the presence of Azetidine-2-carboxylic acid (Aze) in sugar beet byproducts used as animal feed, underlining its potential impact on the food chain (Rubenstein et al., 2009).

Pharmaceutical Development

• Synthesis for Medicinal Applications : The synthesis of ethyl (2RS,3SR)‐1‐Tosyl‐3‐Vinylazetidine‐2‐carboxylate and related compounds illustrates its potential in the development of new pharmaceuticals (Bauman & Duthaler, 1988).

Safety and Hazards

The safety information available indicates that “(2S)-1-Ethylazetidine-2-carboxylic acid” has a GHS07 pictogram, and the signal word is "Warning". There are precautionary statements associated with it, including P261.